Cas no 5921-80-2 (1,1-Dibutoxybutane)

1,1-Dibutoxybutane structure

1,1-Dibutoxybutane structure

Product Name:1,1-Dibutoxybutane

CAS No:5921-80-2

MF:C₁₂H₂₆O₂

MW:202.333644390106

MDL:MFCD00561028

CID:377461

PubChem ID:253660108

Update Time:2025-04-19

1,1-Dibutoxybutane Chemical and Physical Properties

Names and Identifiers

- Butane, 1,1-dibutoxy-
- Butyraldehyde Dibutyl Acetal
- 1,1-Dibutoxybutane
- 1,1-bis(butyloxy)butane
- butanal dibutyl acetal
- Butane,1,1-dibutoxy
- Butyraldehyd-dibutylacetal
- Butyraldehyde, dibutyl acetal
- WQRBJFZKPWPIJD-UHFFFAOYSA-N
- Lageracetal
- ButyraldehydeDibutylAcetal
- n-butyraldehyde di-n-butyl acetal
- SBB059869
- B4218
- ST51046134
- 5921-80-2
- DTXSID60207957
- SCHEMBL351162
- NS00096260
- MFCD00561028
- AKOS024390775
- Q63395647
- Butane,1,1-dibutoxy-
- CS-0187334
- MDL： MFCD00561028
- Inchi： 1S/C12H26O2/c1-4-7-10-13-12(9-6-3)14-11-8-5-2/h12H,4-11H2,1-3H3
- InChI Key： WQRBJFZKPWPIJD-UHFFFAOYSA-N
- SMILES： O(CCCC)C(CCC)OCCCC

Computed Properties

Exact Mass: 202.19300
Monoisotopic Mass: 202.19328
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 10
Complexity: 94.5
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 18.5
XLogP3: 3.8

Experimental Properties

Density: 0.8400
Boiling Point: 214°C(lit.)
Flash Point: 51°C
Refractive Index: 1.4140-1.4180
PSA: 18.46000
LogP: 3.74600

1,1-Dibutoxybutane Security Information

Symbol:
Prompt：warning
Hazard Statement： H226
Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
Hazardous Material transportation number：1993
HazardClass：3
PackingGroup：III

1,1-Dibutoxybutane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	B415863-50mg	1,1-Dibutoxybutane	5921-80-2		50mg	$ 50.00	2022-06-07
TRC	B415863-100mg	1,1-Dibutoxybutane	5921-80-2		100mg	$ 65.00	2022-06-07
TRC	B415863-500mg	1,1-Dibutoxybutane	5921-80-2		500mg	$ 135.00	2022-06-07
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	B4218-5G	Butyraldehyde Dibutyl Acetal	5921-80-2	>98.0%(GC)	5g	¥620.00	2024-04-16
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	B4218-25G	Butyraldehyde Dibutyl Acetal	5921-80-2	>98.0%(GC)	25g	¥2050.00	2024-04-16
eNovation Chemicals LLC	D750366-5g	Butane, 1,1-dibutoxy-	5921-80-2	98.0%	5g	$140	2024-06-06
eNovation Chemicals LLC	D750366-25g	Butane, 1,1-dibutoxy-	5921-80-2	98.0%	25g	$300	2024-06-06
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B153130-5G	Butyraldehyde Dibutyl Acetal	5921-80-2	>98.0%(GC)	5G	￥891.00	2021-05-21
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B153130-25G	Butyraldehyde Dibutyl Acetal	5921-80-2	>98.0%(GC)	25G	￥3,285.00	2021-05-21
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B4218-25g	1,1-Dibutoxybutane	5921-80-2	98.0%(GC)	25g	￥3835.0	2022-06-10

1,1-Dibutoxybutane Production Method

Production Method 1

71-36-3

71-36-3

5921-80-2

5921-80-2

876-02-8

876-02-8

13679-43-1

13679-43-1

13678-74-5

13678-74-5

1197-40-6

1197-40-6

19277-56-6

19277-56-6

3658-95-5

3658-95-5

539-88-8

539-88-8

542-52-9

542-52-9

1492053-22-1

1492053-22-1

871-22-7

871-22-7

583-33-5

583-33-5

699-17-2

699-17-2

930-30-3

930-30-3

29953-18-2

29953-18-2

141-72-0

141-72-0

59212-78-1

59212-78-1

13678-51-8

13678-51-8

1917-65-3

1917-65-3

Reaction Conditions

1.1 Solvents: 1-Butanol ; 48 h, 140 °C

Reference

Production of biomass-derived furanic ethers and levulinate esters using heterogeneous acid catalysts

Neves, Patricia; et al, Green Chemistry, 2013, 15(12), 3367-3376

1,1-Dibutoxybutane Raw materials

1-Butanol

1,1-Dibutoxybutane Preparation Products

1,1-Dibutoxybutane Related Literature

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